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For Researchers, Scientists, and Drug Development Professionals

Introduction

N-tert-Butoxycarbonyl-D-alaninamide, commonly referred to as Boc-D-Ala-NH2, is a protected
amino acid derivative with the CAS number 78981-25-6. As a chiral building block, it plays a
significant role in the fields of peptide synthesis and medicinal chemistry. The incorporation of
the D-enantiomer of alanine can impart unique structural and functional properties to peptides,
such as increased resistance to enzymatic degradation, which is a crucial attribute in drug
design. The tert-butoxycarbonyl (Boc) protecting group on the amine terminus allows for
controlled, stepwise peptide chain elongation, a cornerstone of solid-phase peptide synthesis
(SPPS). This guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of Boc-D-Ala-NH2, tailored for professionals in research and drug
development.

Chemical and Physical Properties

Boc-D-Ala-NH2 is a white to off-white solid at room temperature. Its fundamental properties
are summarized in the table below. While readily available from various chemical suppliers,
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purity levels should be confirmed for specific applications, typically specified as 95% or higher.

[1]

Property Value Reference
CAS Number 78981-25-6 [1]
Molecular Formula C8H16N203 [1][2]
Molecular Weight 188.22 g/mol [11[2]

tert-butyl (1R)-2-amino-1-

Synonyms methyl-2-oxoethylcarbamate,

N-Boc-D-alanine amide

[1]

Form Solid

[1]

2-8°C, sealed in a dry
Storage ]
environment

[1]

Spectroscopic Data

Accurate characterization of Boc-D-Ala-NH2 is crucial for its effective use. While specific

spectra for the D-enantiomer amide are not widely published, data for closely related analogs

such as the L-isomer and the carboxylic acid form provide expected peak characteristics. The

following tables outline the anticipated spectroscopic data for Boc-D-Ala-NH2 based on these

related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy (Predicted)
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Predicted

Nucleus Solvent Chemical Shift Multiplicity Assignment
(6) ppm

1H NMR CDCIs ~5.0-5.2 brs NH (carbamate)

~4.1-4.3 m a-CH

~1.45 s C(CHs)s (Boc)

~1.35 d B-CHs

~5.5-7.0 (broad) brs NH2 (amide)

13C NMR CDCIs ~175 s C=0 (amide)

~155 s C=0 (Boc)

~80 s C(CHs3)s (Boc)

~50 S a-CH

~28 q C(CHs)s (Boc)

~18 q B-CHs

Infrared (IR) Spectroscopy (Predicted)

Functional Group

Predicted Wavenumber (cm1)

N-H Stretch (carbamate) ~3300-3400
N-H Stretch (amide) ~3200-3400
C-H Stretch (aliphatic) ~2850-3000
C=0 Stretch (amide 1) ~1680
C=0 Stretch (carbamate) ~1710
N-H Bend (amide 1) ~1520

Mass Spectrometry (MS) (Predicted)
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Technique Expected m/z Fragment

189.12 [M+H]*, 211.10 Protonated molecule, Sodium
ESI-MS

[M+Na]* adduct

Experimental Protocols
Synthesis of Boc-D-Ala-NH2 from Boc-D-Ala-OH

A common method for the synthesis of Boc-D-Ala-NH2 involves the amidation of its
corresponding carboxylic acid, Boc-D-Ala-OH. This is typically achieved using standard peptide
coupling reagents.

Materials:

Boc-D-Ala-OH

e Ammonium chloride (NH4Cl)

o 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

e 1-Hydroxybenzotriazole (HOBt)

» N,N-Diisopropylethylamine (DIPEA)

o Dimethylformamide (DMF), anhydrous

e Dichloromethane (DCM)

o Saturated agueous sodium bicarbonate (NaHCO3s) solution

e Brine

e Anhydrous magnesium sulfate (MgSQOa)

Procedure:

¢ Dissolve Boc-D-Ala-OH (1 equivalent), ammonium chloride (1.2 equivalents), and HOBt (1.2
equivalents) in anhydrous DMF.
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e Cool the reaction mixture to 0°C in an ice bath.

e Add DIPEA (2.5 equivalents) to the mixture, followed by the dropwise addition of a solution of
EDC (1.2 equivalents) in DMF.

 Allow the reaction to warm to room temperature and stir overnight.
» Monitor the reaction progress by thin-layer chromatography (TLC).

» Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with
1N HCI, saturated aqueous NaHCOs solution, and brine.

o Dry the organic layer over anhydrous MgSOu4, filter, and concentrate under reduced
pressure.

» Purify the crude product by flash column chromatography on silica gel to obtain Boc-D-Ala-
NH2.

Use in Boc-Solid Phase Peptide Synthesis (SPPS)

Boc-D-Ala-NH2 is primarily used as a building block in Boc-SPPS. The general workflow for
incorporating an amino acid using this methodology is outlined below.

Workflow for a Single Coupling Cycle in Boc-SPPS:

Washing Steps
(DCM, DMF)

Peptide-Resin 1 Boc Deprotection
(with N-terminal Boc) (TFAin DCM)

Amino Acid Coupling
(Boc-AA-OH, Coupling Reagent)

Repeat Cycle or
Final Cleavage

Click to download full resolution via product page

Figure 1: General workflow for a single amino acid coupling cycle in Boc-SPPS.

Applications in Drug Development and Research
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The incorporation of D-amino acids, such as D-alanine from Boc-D-Ala-NH2, into peptide
sequences is a key strategy in drug design to enhance metabolic stability. Peptides composed
of naturally occurring L-amino acids are often susceptible to rapid degradation by proteases in
the body, limiting their therapeutic potential. By introducing D-amino acids, the resulting
peptides are less recognizable by these enzymes, leading to a longer half-life and improved
bioavailability.

Furthermore, the C-terminal amide, which is a feature of peptides synthesized using Boc-D-
Ala-NH2 as the final residue, is crucial for the biological activity of many peptide hormones.[3]
This modification can influence receptor binding and overall peptide conformation.

The use of Boc-D-Ala-NH2 and other D-amino acid derivatives is prevalent in the development
of various therapeutic peptides, including:

» Antimicrobial Peptides (AMPs): Enhancing stability and maintaining or improving activity
against resistant bacteria.[4]

o Gonadotropin-Releasing Hormone (GnRH) Analogs: Used in the treatment of hormone-
dependent cancers.

o Opioid Peptides: Modifying receptor selectivity and duration of action.

The logical workflow for utilizing Boc-D-Ala-NH2 in the initial stages of drug discovery is
depicted below.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1277237/docs?utm_src=pdf-body#in-depth-technical-guide-boc-d-ala-nh2-cas-number-78981-25-6
https://www.benchchem.com/product/b1277237/docs?utm_src=pdf-body#in-depth-technical-guide-boc-d-ala-nh2-cas-number-78981-25-6
https://www.benchchem.com/product/b1277237/docs?utm_src=pdf-body#in-depth-technical-guide-boc-d-ala-nh2-cas-number-78981-25-6
https://pubmed.ncbi.nlm.nih.gov/7764886/
https://www.benchchem.com/product/b1277237/docs?utm_src=pdf-body#in-depth-technical-guide-boc-d-ala-nh2-cas-number-78981-25-6
https://pmc.ncbi.nlm.nih.gov/articles/PMC11887333/
https://www.benchchem.com/product/b1277237/docs?utm_src=pdf-body#in-depth-technical-guide-boc-d-ala-nh2-cas-number-78981-25-6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277237?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Peptide Design & Synthesis

Target Identification

Lead L-Peptide Sequence

Incorporate Boc-D-Ala-NH2
(via SPPS)

Synthesize Peptide Analogs

Screening & |Optimization

Receptor Binding Assays

In Vitro Activity Screening

Proteolytic Stability Assay

Structure-Activity
Relationship (SAR) Analysis

Preclinical Development

Lead Optimization

Cn Vivo Efficacy & PK/PD]

Toxicology Studies

Click to download full resolution via product page

Figure 2: Workflow for the use of Boc-D-Ala-NH2 in peptide-based drug discovery.
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Safety and Handling

Boc-D-Ala-NH2 should be handled in a well-ventilated area, and appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn.
Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse the affected
area thoroughly with water. For detailed safety information, consult the Safety Data Sheet
(SDS) provided by the supplier.

Conclusion

Boc-D-Ala-NH2 is a valuable and versatile building block for researchers and professionals in
drug development. Its key features—the Boc protecting group for controlled synthesis and the
D-alanine stereochemistry for enhanced biological stability—make it an important component in
the design and synthesis of novel peptide-based therapeutics. A thorough understanding of its
properties and appropriate handling are essential for its successful application in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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